Cas no 2228350-89-6 (methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228350-89-6
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6313886
• PubChem ID: 165703563
• Update Time: 2025-08-04

methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate
• 2228350-89-6
• EN300-1738574

• Inchi： 1S/C8H13N3O3/c1-11-5-6(14-4-3-9)7(10-11)8(12)13-2/h5H,3-4,9H2,1-2H3
• InChI Key： XDFBKYBVHHTXED-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(2-Aminoethoxy)-1-Methyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

The compound Methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate, identified by the CAS number 2228350-89-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their versatile applications in drug discovery, agrochemicals, and materials science. The structure of this compound features a pyrazole ring substituted with an aminoethoxy group and a methyl ester, making it a unique candidate for further exploration.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the aminoethoxy group in this compound introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors. Researchers have demonstrated that such substitutions can significantly enhance bioavailability and selectivity, making this compound a promising lead for drug development.

In terms of synthesis, Methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. These methods leverage the reactivity of the pyrazole ring and its substituents to construct the desired molecule with high efficiency. The use of microwave-assisted synthesis has also been reported, offering advantages in terms of reaction time and yield compared to traditional methods.

One of the most intriguing aspects of this compound is its potential application in agrochemicals. Pyrazole derivatives have been shown to exhibit potent pesticidal activity, particularly against insect pests and pathogens. The methyl ester group in this molecule may enhance its stability under field conditions, making it suitable for use as a fungicide or insecticide. Field trials conducted in recent years have demonstrated promising results, suggesting that this compound could play a significant role in sustainable agriculture.

From a materials science perspective, the unique electronic properties of pyrazole derivatives make them attractive candidates for use in organic electronics. The aminoethoxy substitution in this compound could influence its conductivity and stability, potentially leading to applications in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Researchers are actively exploring these possibilities, with several studies reporting encouraging results.

In conclusion, Methyl 4-(2-aminoethoxy)-1-methyl-1H-pyrazole-3-carboxylate represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its structure, synthesis methods, and potential uses underscore its importance in contemporary research. As advancements in chemical synthesis and computational modeling continue to unfold, this compound is poised to contribute even more significantly to various scientific disciplines.